N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[(1-cyclopentyl-5-cyclopropylpyrazol-3-yl)methyl]-1-methylimidazole-4-sulfonamide
• InChI: InChI=1S/C16H23N5O2S/c1-20-10-16(17-11-20)24(22,23)18-9-13-8-15(12-6-7-12)21(19-13)14-4-2-3-5-14/h8,10-12,14,18H,2-7,9H2,1H3
• InChI Key: XIKMZKRVHAGMMJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)NCC2=NN(C(=C2)C3CC3)C4CCCC4
• Molecular Formula: C16H23N5O2S
• Molecular Weight: 349.5 g/mol

Description

N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H23N5O2S and its molecular weight is 349.45. The purity is usually 95%.
BenchChem offers high-quality N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1-cyclopentyl-5-cyclopropyl-1H-pyrazol-3-yl)methyl)-1-methyl-1H-imidazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

The compound has been involved in the synthesis and biological evaluation of 1,5-diarylpyrazole derivatives, specifically as cyclooxygenase-2 (COX-2) inhibitors. This research is pivotal in identifying potent and selective inhibitors for COX-2, with implications in treating conditions like arthritis (Penning et al., 1997).

Antimicrobial Applications

Research has explored the utility of sulfonamido moieties in heterocyclic compounds, like the one , for their antibacterial properties. The synthesis of new heterocyclic compounds containing sulfonamido moieties has shown promise in antibacterial applications (Azab, Youssef, & El-Bordany, 2013). Additionally, the synthesis of novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a sulfonamide moiety has demonstrated potential as antimicrobial agents (Darwish et al., 2014).

Multifunctional Therapeutic Applications

The compound has been a part of the synthesis of novel tribenzylaminobenzolsulphonylimine derivatives, which showed effectiveness as inhibitors of α-glycosidase, butyrylcholinesterase, and acetylcholinesterase enzymes. These findings indicate potential applications in treating diabetes, cancer, and cholinergic disorders (Mamedova et al., 2019).

Carbonic Anhydrase and Acetylcholinesterase Inhibition

Synthesis of pyrazoline benzensulfonamides has shown these compounds as inhibitors of human carbonic anhydrase and acetylcholinesterase enzymes, with low cytotoxicity. This suggests their potential application in treating diseases related to these enzymes (Ozmen Ozgun et al., 2019).